Cas no 1805710-34-2 (Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate)

Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate is a versatile benzoate derivative featuring both carboxyl and hydroxymethyl functional groups, making it a valuable intermediate in organic synthesis. Its structure allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The ethyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The presence of reactive sites (carboxyethyl and hydroxymethyl) supports selective modifications, such as esterification, amidation, or ether formation. This compound is particularly useful in constructing complex molecular frameworks due to its bifunctional reactivity. High purity and stability under standard conditions ensure consistent performance in synthetic workflows.

Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate structure

1805710-34-2 structure

Product Name:Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate

CAS No:1805710-34-2

MF:C₁₃H₁₆O₅

MW:252.263144493103

CID:4956833

Update Time:2025-05-21

Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate
- Inchi： 1S/C13H16O5/c1-2-18-13(17)10-5-3-4-9(11(10)8-14)6-7-12(15)16/h3-5,14H,2,6-8H2,1H3,(H,15,16)
- InChI Key： AFWXORHSGIICDA-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC(CCC(=O)O)=C1CO)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 289
XLogP3: 1
Topological Polar Surface Area: 83.8

Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015006204-250mg	Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate	1805710-34-2	97%	250mg	499.20 USD	2021-06-21
Alichem	A015006204-500mg	Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate	1805710-34-2	97%	500mg	823.15 USD	2021-06-21
Alichem	A015006204-1g	Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate	1805710-34-2	97%	1g	1,445.30 USD	2021-06-21

Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Additional information on Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate (CAS No. 1805710-34-2)

Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate (CAS No. 1805710-34-2) is a specialized organic compound with a unique molecular structure that combines ester, carboxyl, and hydroxyl functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug synthesis and material science. The presence of both hydroxymethyl and carboxyethyl groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate has increased, particularly in the field of green chemistry and sustainable synthesis. Researchers are exploring its role in developing eco-friendly catalysts and biodegradable materials, aligning with global trends toward environmental sustainability. The compound's ability to participate in esterification and hydrolysis reactions makes it valuable for designing novel polymers and drug delivery systems.

One of the most frequently asked questions about CAS No. 1805710-34-2 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable at room temperature. Its hydroxymethyl group also allows for further derivatization, enabling the creation of customized molecules for targeted applications.

The synthesis of Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and esterification. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural confirmation. These methods are critical for meeting the stringent quality standards required in pharmaceutical and industrial applications.

Another area of interest is the compound's potential role in medicinal chemistry. Preliminary studies suggest that derivatives of Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate may exhibit bioactive properties, making them candidates for drug development. Researchers are particularly interested in its application for designing anti-inflammatory and antioxidant agents, addressing growing health concerns worldwide.

From an industrial perspective, CAS No. 1805710-34-2 is gaining traction as a building block for specialty chemicals. Its unique structure allows for the creation of high-value intermediates used in fragrances, coatings, and adhesives. The compound's compatibility with green solvents further enhances its appeal in industries striving to reduce environmental impact.

In summary, Ethyl 3-(2-carboxyethyl)-2-(hydroxymethyl)benzoate (CAS No. 1805710-34-2) is a multifaceted compound with broad applications in research and industry. Its combination of functional groups, stability, and reactivity positions it as a valuable asset in sustainable chemistry, drug discovery, and material science. As scientific advancements continue, this compound is expected to play an increasingly important role in addressing modern challenges.